Cas no 2248300-98-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate
• CAS No: 2248300-98-1
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6415810
• PubChem ID: 165723839
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514041
• 2248300-98-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate

• Inchi： 1S/C15H16N2O4/c1-9-10(7-8-16(9)2)15(20)21-17-13(18)11-5-3-4-6-12(11)14(17)19/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： NZJIJYVZWRSBPR-UHFFFAOYSA-N
• SMILES： O(C(C1CCN(C)C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate (CAS: 2248300-98-1)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate (CAS: 2248300-98-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone and pyrrolidine carboxylate structure, has shown promising potential in various therapeutic applications, including but not limited to enzyme inhibition, targeted drug delivery, and as a scaffold for novel bioactive compounds.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain proteases involved in inflammatory pathways. The research highlighted its high binding affinity and low cytotoxicity, making it a viable candidate for further drug development. Additionally, advancements in synthetic methodologies have enabled more efficient production of this compound, with improved yields and purity, as reported in a recent Organic Process Research & Development article.

Another key area of investigation has been the compound's role in prodrug design. Researchers have explored its utility as a masking group for carboxylic acids, enhancing the bioavailability of parent drugs. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its application in improving the pharmacokinetic profiles of antiviral agents, showcasing its versatility in drug formulation.

Despite these advancements, challenges remain in optimizing the compound's stability and solubility for broader clinical applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical therapeutics.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-dimethylpyrrolidine-3-carboxylate represents a promising chemical entity with diverse applications in drug discovery and development. Continued research into its mechanisms of action and synthetic optimization will likely uncover new opportunities for its use in addressing unmet medical needs.